Cas no 1354919-40-6 (4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354919-40-6
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• MDL: MFCD21335967
• CID: 5169305
• Update Time: 2026-03-04

4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)-

• MDL： MFCD21335967
• Inchi： 1S/C18H16FN3O2/c1-23-16-8-7-11(9-17(16)24-2)14-10-15(22-18(20)21-14)12-5-3-4-6-13(12)19/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： WZNAHEHCGDQFAE-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2F)=CC(C2=CC=C(OC)C(OC)=C2)=N1

Additional information on 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

Comprehensive Overview of 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS 1354919-40-6)

The compound 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS 1354919-40-6) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a pyrimidine core substituted with a 3,4-dimethoxyphenyl group at the 4-position and a 2-fluorophenyl group at the 6-position, along with an amine functionality at the 2-position. Its unique structure makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on heterocyclic compounds like 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine due to their versatility in modulating biological pathways. This compound's fluorine-substituted aromatic ring enhances its binding affinity to target proteins, while the methoxy groups improve its pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of CAS 1354919-40-6 typically involves multi-step organic reactions, including cross-coupling and cyclization strategies. Its structure-activity relationship (SAR) has been explored in studies related to neurodegenerative diseases and cancer therapy. For instance, its pyrimidine scaffold is analogous to several FDA-approved drugs, making it a valuable lead compound for further optimization.

From an SEO perspective, users frequently search for terms like "pyrimidine-based drug discovery", "fluorinated aromatic compounds in medicine", and "kinase inhibitor research". These keywords align with the growing interest in targeted therapies and AI-driven drug design. By incorporating these long-tail keywords, this article aims to address common queries while maintaining scientific rigor.

Another hot topic in the scientific community is the role of computational chemistry in accelerating drug development. Tools like molecular docking and quantitative structure-activity relationship (QSAR) models have been employed to predict the efficacy of 4-(3,4-dimethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine against specific biological targets. Such approaches reduce the time and cost associated with high-throughput screening.

In conclusion, CAS 1354919-40-6 represents a compelling case study in modern medicinal chemistry. Its multi-functional design and drug-like properties underscore its potential in addressing unmet medical needs. As research progresses, this compound may pave the way for novel therapeutics in oncology, neurology, and beyond.